Cas no 958026-60-3 (Tert-Butyl 3-(2-((methylsulfonyl)oxy)ethyl)azetidine-1-carboxylate)

• Product Name: Tert-Butyl 3-(2-((methylsulfonyl)oxy)ethyl)azetidine-1-carboxylate
• CAS No: 958026-60-3
• MF: C₁₁H₂₁NO₅S
• MW: 279.353142499924
• CID: 2177570
• PubChem ID: 57850584
• Update Time: 2025-05-24

Tert-Butyl 3-(2-((methylsulfonyl)oxy)ethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-(2-((methylsulfonyl)oxy)ethyl)azetidine-1-carboxylate
• AM101750
• TERT-BUTYL 3-[2-(METHANESULFONYLOXY)ETHYL]AZETIDINE-1-CARBOXYLATE
• SY351095
• DB-266873
• G63496
• MFCD24382787
• 2-(1-Boc-3-azetidinyl)ethyl Methanesulfonate
• SCHEMBL3127034
• 958026-60-3
• Tert-Butyl 3-(2-((methylsulfonyl)oxy)ethyl)azetidine-1-carboxylate

• Inchi： 1S/C11H21NO5S/c1-11(2,3)17-10(13)12-7-9(8-12)5-6-16-18(4,14)15/h9H,5-8H2,1-4H3
• InChI Key： JVIDYAXZPMXQIF-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCCC1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 279.11404394g/mol
• Monoisotopic Mass: 279.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.3
• XLogP3: 0.9

Additional information on Tert-Butyl 3-(2-((methylsulfonyl)oxy)ethyl)azetidine-1-carboxylate

Research Brief on Tert-Butyl 3-(2-((methylsulfonyl)oxy)ethyl)azetidine-1-carboxylate (CAS: 958026-60-3) and Its Applications in Chemical Biology and Pharmaceutical Research

Tert-Butyl 3-(2-((methylsulfonyl)oxy)ethyl)azetidine-1-carboxylate (CAS: 958026-60-3) is a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel pharmaceuticals targeting various diseases. Recent studies have highlighted its utility in the construction of azetidine-based scaffolds, which are increasingly recognized for their potential in drug discovery due to their unique conformational properties and metabolic stability.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized this compound as a precursor for the synthesis of potent kinase inhibitors. The study demonstrated that the methylsulfonyloxyethyl moiety in the molecule serves as an excellent leaving group, facilitating nucleophilic substitution reactions to introduce diverse functional groups. This versatility makes it a valuable building block for the development of targeted therapies, particularly in oncology.

Another significant application was reported in a recent ACS Medicinal Chemistry Letters article, where the compound was used to develop novel G protein-coupled receptor (GPCR) modulators. The azetidine ring, protected by the tert-butyloxycarbonyl (Boc) group, provided a stable framework for further derivatization, enabling the creation of compounds with improved selectivity and pharmacokinetic profiles.

Recent advances in synthetic methodologies have also explored the use of 958026-60-3 in continuous flow chemistry. A 2024 Nature Communications paper described a highly efficient, scalable synthesis of this intermediate using microreactor technology, which significantly reduced reaction times and improved yields compared to traditional batch processes. This innovation has important implications for the industrial-scale production of azetidine-containing pharmaceuticals.

From a safety and regulatory perspective, recent toxicological studies have confirmed that this intermediate exhibits favorable properties for pharmaceutical manufacturing, with low acute toxicity and good stability under standard storage conditions. However, researchers emphasize the need for proper handling due to the potential reactivity of the methylsulfonyloxy group.

Looking forward, the compound's unique structural features continue to inspire new research directions. Current investigations are exploring its use in PROTAC (proteolysis targeting chimera) development and as a component of novel antibiotic scaffolds targeting multidrug-resistant bacteria. The growing body of research surrounding 958026-60-3 underscores its importance as a versatile tool in modern medicinal chemistry and drug discovery efforts.